Cas no 2227816-57-9 (rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227816-57-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6213948
• PubChem ID: 165700888
• Update Time: 2025-06-13

rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1820482
• 2227816-57-9

• Inchi： 1S/C13H19N/c1-8-5-9(2)7-10(6-8)11-12(14)13(11,3)4/h5-7,11-12H,14H2,1-4H3/t11-,12-/m1/s1
• InChI Key： RQQAEKJYWZIQMU-VXGBXAGGSA-N
• SMILES： N[C@@H]1[C@@H](C2C=C(C)C=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227816-57-9)

In recent years, the compound rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227816-57-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The unique structural features of this compound, including its stereochemistry and dimethylphenyl substitution, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the pharmacological profile of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine. One key area of investigation is its interaction with monoamine transporters, such as the serotonin transporter (SERT) and norepinephrine transporter (NET). Preliminary data suggest that this compound exhibits a high affinity for these transporters, which may underlie its potential as a novel antidepressant or anxiolytic agent. Additionally, its stereochemical configuration appears to play a critical role in determining its binding affinity and functional activity.

Another line of research has explored the metabolic stability and pharmacokinetic properties of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine. In vitro and in vivo studies have demonstrated that this compound exhibits favorable metabolic stability, with minimal degradation by hepatic enzymes. Furthermore, its pharmacokinetic profile suggests good oral bioavailability and brain penetration, making it a viable candidate for central nervous system (CNS) targeting.

The synthesis and optimization of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine have also been a focus of recent research. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, allowing for more precise studies of its stereospecific effects. These synthetic improvements have facilitated the development of analogs with enhanced potency and selectivity, paving the way for further preclinical evaluation.

In conclusion, rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising scaffold for the development of novel therapeutics, particularly in the realm of CNS disorders. Ongoing research aims to further characterize its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in relevant disease models. The compound's unique structural and functional attributes position it as a valuable tool for both basic research and drug discovery efforts.